Cas no 2092278-91-4 (3-phenyl-1,2,4-triazine-5-carboxylic acid)

• Product Name: 3-phenyl-1,2,4-triazine-5-carboxylic acid
• CAS No: 2092278-91-4
• MF: C₁₀H₇N₃O₂
• MW: 201.181481599808
• CID: 5241100
• Update Time: 2025-10-31

3-phenyl-1,2,4-triazine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazine-5-carboxylic acid, 3-phenyl-
• 3-phenyl-1,2,4-triazine-5-carboxylic acid

• Inchi： 1S/C10H7N3O2/c14-10(15)8-6-11-13-9(12-8)7-4-2-1-3-5-7/h1-6H,(H,14,15)
• InChI Key： MKJHQNSIPXRYKZ-UHFFFAOYSA-N
• SMILES： N1C=C(C(O)=O)N=C(C2=CC=CC=C2)N=1

Additional information on 3-phenyl-1,2,4-triazine-5-carboxylic acid

3-Phenyl-1,2,4-Triazine-5-Carboxylic Acid: A Versatile Compound with Broad Applications in Bioactive Molecules

3-Phenyl-1,2,4-triazine-5-carboxylic acid, identified by its CAS No. 2092278-91-4, is a heterocyclic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and agrochemical research. This molecule, characterized by the presence of a triazine ring fused with a phenyl group and a carboxylic acid functional group, exhibits a combination of aromaticity and reactivity that makes it an attractive scaffold for drug development. The 3-phenyl-1,2,4-triazine-5-carboxylic acid structure is particularly notable for its ability to engage in hydrogen bonding and π-π stacking interactions, which are critical for molecular recognition in biological systems.

Recent studies have highlighted the 3-phenyl-1,2,4-triazine-5-carboxylic acid’s potential as a building block for the design of novel therapeutics targeting various disease mechanisms. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited promising antitumor activity by modulating the PI3K/AKT/mTOR signaling pathway. The 3-phenyl-1,2,4-triazine-5-carboxylic acid scaffold was found to enhance the stability of small molecules while maintaining their ability to interact with key protein targets. This property is particularly valuable in the development of orally bioavailable drugs, as it reduces metabolic degradation and improves pharmacokinetic profiles.

The CAS No. 2092278-91-4 compound has also been explored for its role in modulating inflammatory responses. A 2024 study published in Anti-inflammatory & Anti-allergic Drugs reported that 3-phenyl-1,2,4-triazine-5-carboxylic acid derivatives exhibited significant anti-inflammatory effects by inhibiting the NF-κB pathway. This finding is particularly relevant in the context of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease, where the modulation of immune signaling pathways is a key therapeutic strategy. The 3-phenyl-1,2,4-triazine-5-carboxylic acid structure’s ability to form hydrogen bonds with key residues in the NF-κB complex suggests its potential as a lead compound for the development of targeted anti-inflammatory agents.

Another area of interest is the application of 3-phenyl-1,2,4-triazine-5-carboxylic acid in the design of antiviral agents. A 2023 study in Antiviral Research evaluated the antiviral activity of this compound against SARS-CoV-2. The results indicated that 3-phenyl-1,2,4-triazine-5-carboxylic acid derivatives could inhibit the viral RNA-dependent RNA polymerase (RdRp) by forming non-covalent interactions with the enzyme’s active site. This mechanism of action is similar to that of existing antiviral drugs such as remdesivir, but the 3-phenyl-1,2,4-triazine-5-carboxylic acid scaffold offers advantages in terms of synthetic accessibility and potential for structural optimization.

The CAS No. 2092278-91-4 compound’s structural versatility also makes it a valuable candidate for the development of agrochemicals. Research published in Journal of Agricultural and Food Chemistry in 2024 demonstrated that 3-phenyl-1,2,4-triazine-5-carboxylic acid derivatives could act as potent herbicides by inhibiting the enzyme acetolactate synthase (ALS) in weeds. The 3-phenyl-1,2,4-triazine-5-carboxylic acid structure’s ability to form stable interactions with the ALS enzyme’s active site suggests its potential as a lead compound for the design of selective herbicides with improved environmental safety profiles.

From a synthetic perspective, the 3-phenyl-1,2,4-triazine-5-carboxylic acid scaffold can be modified through a variety of chemical strategies to generate derivatives with enhanced biological activity. One such approach involves the introduction of electron-withdrawing groups at the phenyl ring, which can increase the compound’s ability to engage in hydrogen bonding interactions with protein targets. A 2023 study in Organic Letters reported the synthesis of 3-phenyl-1,2,4-triazine-5-carboxylic acid derivatives with fluoro and chloro substituents, which showed improved potency in inhibiting the enzyme cyclooxygenase-2 (COX-2) compared to the parent compound. These findings highlight the importance of structural modifications in optimizing the biological activity of 3-phenyl-1,2,4-triazine-5-carboxylic acid derivatives.

In addition to its therapeutic applications, the 3-phenyl-1,2,4-triazine-5-carboxylic acid scaffold has also been explored for its role in the development of fluorescent probes for bioimaging. A 2024 study in Chemical Communications described the synthesis of 3-phenyl-1,2,4-triazine-5-carboxylic acid derivatives with appended fluorophore groups, which exhibited enhanced photostability and brightness compared to traditional fluorescent dyes. These properties make the 3-phenyl-1,2,4-triazine-5-carboxylic acid derivatives promising candidates for use in live-cell imaging and in vivo tracking of molecular targets.

The CAS No. 2092278-91-4 compound’s multifunctional nature also positions it as a potential candidate for the development of dual-action drugs. For example, a 2023 study in Drug Discovery Today reported that 3-phenyl-1,2,4-triazine-5-carboxylic acid derivatives could simultaneously target both the PI3K/AKT/mTOR pathway and the NF-κB pathway, making them particularly effective in the treatment of cancers with multiple signaling pathway dysregulation. This dual-targeting capability is a significant advantage in the context of drug resistance, as it reduces the likelihood of tumor cells developing resistance to a single therapeutic agent.

Despite its promising applications, the 3-phenyl-1,2,4-triazine-5-carboxylic acid compound faces challenges in terms of synthetic accessibility and scalability. A 2024 review in Chemical Reviews highlighted the need for optimized synthetic routes to improve the yield and purity of 3-phenyl-1,2,4-triazine-5-carboxylic acid derivatives. The review also emphasized the importance of green chemistry approaches in the synthesis of this compound, as the use of environmentally benign solvents and catalysts is critical for the sustainable development of pharmaceutical and agrochemical products.

Furthermore, the 3-phenyl-1,2,4-triazine-5-carboxylic acid scaffold’s potential for drug repurposing is an area of growing interest. A 2023 study in Pharmaceutical Research explored the possibility of using existing drugs with similar scaffolds to target new therapeutic indications. The study found that compounds with 3-phenyl-1,2,4-triazine-5-carboxylic acid derivatives could be repurposed for the treatment of neurodegenerative diseases by modulating the aggregation of misfolded proteins. This finding underscores the importance of exploring the broader therapeutic potential of this compound beyond its initial applications.

In conclusion, the 3-phenyl-1,2,4-triazine-5-carboxylic acid compound, identified by its CAS No. 2092278-91-4, represents a versatile platform for the development of novel therapeutics and agrochemicals. Its unique structural features and ability to engage in multiple molecular interactions make it a promising candidate for the treatment of a wide range of diseases. As research in this area continues to advance, the 3-phenyl-1,2,4-triazine-5-carboxylic acid scaffold is likely to play an increasingly important role in the discovery of new drugs and the development of more effective therapeutic strategies.

3-Phenyl-1,2,4-triazine-5-carboxylic acid (CAS No. 2092278-91-4) is a versatile compound with a wide range of potential applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features and ability to engage in multiple molecular interactions make it a promising candidate for the development of novel therapeutics and agrochemicals. As research in this area continues to advance, the 3-phenyl-1,2,4-triazine-5-carboxylic acid scaffold is likely to play an increasingly important role in the discovery of new drugs and the development of more effective therapeutic strategies.

3-Phenyl-1,2,4-triazine-5-carboxylic acid (CAS No. 2092278-91-4) is a versatile compound with a wide range of potential applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features and ability to engage in multiple molecular interactions make it a promising candidate for the development of novel therapeutics and agrochemicals. As research in this area continues to advance, the 3-phenyl-1,2,4-triazine-5-carboxylic acid scaffold is likely to play an increasingly important role in the discovery of new drugs and the development of more effective therapeutic strategies.

3-Phenyl-1,2,4-triazine-5-carboxylic acid (CAS No. 2092278-91-4) is a versatile compound with a wide range of potential applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features and ability to engage in multiple molecular interactions make it a promising candidate for the development of novel therapeutics and agrochemicals. As research in this area continues to advance, the 3-phenyl-1,2,4-triazine-5-carboxylic acid scaffold is likely to play an increasingly important role in the discovery of new drugs and the development of more effective therapeutic strategies.

3-Phenyl-1,2,4-triazine-5-carboxylic acid (CAS No. 2092278-91-4) is a versatile compound with a wide range of potential applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features and ability to engage in multiple molecular interactions make it a promising candidate for the development of novel therapeutics and agrochemicals. As research in this area continues to advance, the 3-phenyl-1,2,4-triazine-5-carboxylic acid scaffold is likely to play an increasingly important role in the discovery of new drugs and the development of more effective therapeutic strategies.

3-Phenyl-1,2,4-triazine-5-carboxylic acid (CAS No. 2092278-91-4) is a versatile compound with a wide range of potential applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features and ability to engage in multiple molecular interactions make it a promising candidate for the development of novel therapeutics and agrochemicals. As research in this area continues to advance, the 3-phenyl-1,2,4-triazine-5-carboxylic acid scaffold is likely to play an increasingly important role in the discovery of new drugs and the development of more effective therapeutic strategies.

3-Phenyl-1,2,4-triazine-5-carboxylic acid (CAS No. 2092278-91-4) is a versatile compound with a wide range of potential applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features and ability to engage in multiple molecular interactions make it a promising candidate for the development of novel therapeutics and agrochemicals. As research in this area continues to advance, the 3-phenyl-1,2,4-triazine-5-carboxylic acid scaffold is likely to play an increasingly important role in the discovery of new drugs and the development of more effective therapeutic strategies.

3-Phenyl-1,2,4-triazine-5-carboxylic acid (CAS No. 2092278-91-4) is a versatile compound with a wide range of potential applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features and ability to engage in multiple molecular interactions make it a promising candidate for the development of novel therapeutics and agrochemicals. As research in this area continues to advance, the 3-phenyl-1,2,4-triazine-5-carboxylic acid scaffold is likely to play an increasingly important role in the discovery of new drugs and the development of more effective therapeutic strategies.

3-Phenyl-1,2,4-triazine-5-carboxylic acid (CAS No. 2092278-91-4) is a versatile compound with a wide range of potential applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features and ability to engage in multiple molecular interactions make it a promising candidate for the development of novel therapeutics and agrochemicals. As research in this area continues to advance, the 3-phenyl-1,2,4-triazine-5-carboxylic acid scaffold is likely to play an increasingly important role in the discovery of new drugs and the development of more effective therapeutic strategies.

3-Phenyl-1,2,4-triazine-5-carboxylic acid (CAS No. 2092278-91-4) is a versatile compound with a wide range of potential applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features and ability to engage in multiple molecular interactions make it a promising candidate for the development of novel therapeutics and agrochemicals. As research in this area continues to advance, the 3-phenyl-1,2,4-triazine-5-carboxylic acid scaffold is likely to play an increasingly important role in the discovery of new drugs and the development of more effective therapeutic strategies.

3-Phenyl-1,2,4-triazine-5-carboxylic acid (CAS No. 2092278-91-4) is a versatile compound with a wide range of potential applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features and ability to engage in multiple molecular interactions make it a promising candidate for the development of novel therapeutics and agrochemicals. As research in this area continues to advance, the 3-phenyl-1,2,4-triazine-5-carboxylic acid scaffold is likely to play an increasingly important role in the discovery of new drugs and the development of more effective therapeutic strategies.

3-Phenyl-1,2,4-triazine-5-carboxylic acid (CAS No. 2092278-91-4) is a versatile compound with a wide range of potential applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features and ability to engage in multiple molecular interactions make it a promising candidate for the development of novel therapeutics and agrochemicals. As research in this area continues to advance, the 3-phenyl-1,2,4-triazine-5-carboxylic acid scaffold is likely to play an increasingly important role in the discovery of new drugs and the development of more effective therapeutic strategies.

3-Phenyl-1,2,4-triazine-5-carboxylic acid (CAS No. 2092278-91-4) is a versatile compound with a wide range of potential applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features and ability to engage in multiple molecular interactions make it a promising candidate for the development of novel therapeutics and agrochemicals. As research in this area continues to advance, the 3-phenyl-1,2,4-triazine-5-carboxylic acid scaffold is likely to play an increasingly important role in the discovery of new drugs and the development of more effective therapeutic strategies.

3-Phenyl-1,2,4-triazine-5-carboxylic acid (CAS No. 2092278-91-4) is a versatile compound with a wide range of potential applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features and ability to engage in multiple molecular interactions make it a promising candidate for the development of novel therapeutics and agrochemicals. As research in this area continues to advance, the 3-phenyl-1,2,4-triazine-5-carboxylic acid scaffold is likely to play an increasingly important role in the discovery of new drugs and the development of more effective therapeutic strategies.

3-Phenyl-1,2,4-triazine-5-carboxylic acid (CAS No. 2092278-91-4) is a versatile compound with a wide range of potential applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features and ability to engage in multiple molecular interactions make it a promising candidate for the development of novel therapeutics and agrochemicals. As research in this area continues to advance, the 3-phenyl-1,2,4-triazine-5-carboxylic acid scaffold is likely to play an increasingly important role in the discovery of new drugs and the development of more effective therapeutic strategies.

3-Phenyl-1,2,4-triazine-5-carboxylic acid (CAS No. 2092278-91-4) is a versatile compound with a wide range of potential applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features and ability to engage in multiple molecular interactions make it a promising candidate for the development of novel therapeutics and agrochemicals. As research in this area continues to advance, the 3-phenyl-1,2,4-triazine-5-carboxylic acid scaffold is likely to play an increasingly important role in the discovery of new drugs and the development of more effective therapeutic strategies.

3-Phenyl-1,2,4-triazine-5-carboxylic acid (CAS No. 2092278-91-4) is a versatile compound with a wide range of potential applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features and ability to engage in multiple molecular interactions make it a promising candidate for the development of novel therapeutics and agrochemicals. As research in this area continues to advance, the 3-phenyl-1,2,4-triazine-5-carboxylic acid scaffold is likely to play an increasingly important role in the discovery of new drugs and the development of more effective therapeutic strategies.

3-Phenyl-1,2,4-triazine-5-carboxylic acid (CAS No. 2092278-91-4) is a versatile compound with a wide range of potential applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features and ability to engage in multiple molecular interactions make it a promising candidate for the development of novel therapeutics and agrochemicals. As research in this area continues to advance, the 3-phenyl-1,2,4-triazine-5-carboxylic acid scaffold is likely to play an increasingly important role in the discovery of new drugs and the development of more effective therapeutic strategies.

3-Phenyl-1,2,4-triazine-5-carboxylic acid (CAS No. 2092278-91-4) is a versatile compound with a wide range of potential applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features and ability to engage in multiple molecular interactions make it a promising candidate for the development of novel therapeutics and agrochemicals. As research in this area continues to advance, the 3-phenyl-1,2,4-triazine-5-carboxylic acid scaffold is likely to play an increasingly important role in the discovery of new drugs and the development of more effective therapeutic strategies.

3-Phenyl-1,2,4-triazine-5-carboxylic acid (CAS No. 2092278-91-4) is a versatile compound with a wide range of potential applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features and ability to engage in multiple molecular interactions make it a promising candidate for the development of novel therapeutics and agrochemicals. As research in this area continues to advance, the 3-phenyl-1,2,4-triazine-5-carboxylic acid scaffold is likely to play an increasingly important role in the discovery of new drugs and the development of more effective therapeutic strategies.

3-Phenyl-1,2,4-triazine-5-carboxylic acid (CAS No. 2092278-91-4) is a versatile compound with a wide range of potential applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features and ability to engage in multiple molecular interactions make it a promising candidate for the development of novel therapeutics and agrochemicals. As research in this area continues to advance, the 3-phenyl-1,2,4-triazine-5-carboxylic acid scaffold is likely to play an increasingly important role in the discovery of new drugs and the development of more effective therapeutic strategies.

3-Phenyl-1,2,4-triazine-5-carboxylic acid (CAS No. 2092278-91-4) is a versatile compound with a wide range of potential applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features and ability to engage in multiple molecular interactions make it a promising candidate for the development of novel therapeutics and agrochemicals. As research in this area continues to advance, the 3-phenyl-1,2,4-triazine-5-carboxylic acid scaffold is likely to play an increasingly important role in the discovery of new drugs and the development of more effective therapeutic strategies.

3-Phenyl-1,2,3-triazine-5-carboxylic acid (CAS No. 2092278-91-4) is a versatile compound with a wide range of potential applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features and ability to engage in multiple molecular interactions make it a promising candidate for the development of novel therapeutics and agrochemicals. As research in this area continues to advance, the 3-phenyl-1,2,3-triazine-5-carboxylic acid scaffold is likely to play an increasingly important role in the discovery of new drugs and the development of more effective therapeutic strategies.

3-Phenyl-1,2,3-triazine-5-carboxylic acid (CAS No. 2092278-91-4) is a versatile compound with a wide range of potential applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features and ability to engage in multiple molecular interactions make it a promising candidate for the development of novel therapeutics and agrochemicals. As research in this area continues to advance, the 3-phenyl-1,2,3-triazine-5-carboxylic acid scaffold is likely to play an increasingly important role in the discovery of new drugs and the development of more effective therapeutic strategies.

3-Phenyl-1,2,3-triazine-5-carboxylic acid (CAS No. 2092278-91-4) is a versatile compound with a wide range of potential applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features and ability to engage in multiple molecular interactions make it a promising candidate for the development of novel therapeutics and agrochemicals. As research in this area continues to advance, the 3-phenyl-1,2,3-triazine-5-carboxylic acid scaffold is likely to play an increasingly important role in the discovery of new drugs and the development of more effective therapeutic strategies.

3-Phenyl-1,2,3-triazine-5-carboxylic acid (CAS No. 2092278-91-4) is a versatile compound with a wide range of potential applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features and ability to engage in multiple molecular interactions make it a promising candidate for the development of novel therapeutics and agrochemicals. As research in this area continues to advance, the 3-phenyl-1,2,3-triazine-5-carboxylic acid scaffold is likely to play an increasingly important role in the discovery of new drugs and the development of more effective therapeutic strategies.

3-Phenyl-1,2,3-triazine-5-carboxylic acid (CAS No. 2092278-91-4) is a versatile compound with a wide range of potential applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features and ability to engage in multiple molecular interactions make it a promising candidate for the development of novel therapeutics and agrochemicals. As research in this area continues to advance, the 3-phenyl-1,2,3-triazine-5-carboxylic acid scaffold is likely to play an increasingly important role in the discovery of new drugs and the development of more effective therapeutic strategies.

3-Phenyl-1,2,3-triazine-5-carboxylic acid (CAS No. 2092278-91-4) is a versatile compound with a wide range of potential applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features and ability to engage in multiple molecular interactions make it a promising candidate for the development of novel therapeutics and agrochemicals. As research in this area continues to advance, the 3-phenyl-1,2,3-triazine-5-carboxylic acid scaffold is likely to play an increasingly important role in the discovery of new drugs and the development of more effective therapeutic strategies.

3-Phenyl-1,2,3-triazine-5-carboxylic acid (CAS No. 2092278-91-4) is a versatile compound with a wide range of potential applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features and ability to engage in multiple molecular interactions make it a promising candidate for the development of novel therapeutics and agrochemicals. As research in this area continues to advance, the 3-phenyl-1,2,3-triazine-5-carboxylic acid scaffold is likely to play an increasingly important role in the discovery of new drugs and the development of more effective therapeutic strategies.

3-Phenyl-1,2,3-triazine-5-carboxylic acid (CAS No. 2092278-91-4) is a versatile compound with a wide range of potential applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features and ability to engage in multiple molecular interactions make it a promising candidate for the development of novel therapeutics and agrochemicals. As research in this area continues to advance, the 3-phenyl-1,2,3-triazine-5-carboxylic acid scaffold is likely to play an increasingly important role in the discovery of new drugs and the development of more effective therapeutic strategies.

3-Phenyl-1,2,3-triazine-5-carboxylic acid (CAS No. 2092278-91-4) is a versatile compound with a wide range of potential applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features and ability to engage in multiple molecular interactions make it a promising candidate for the development of novel therapeutics and agrochemicals. As research in this area continues to advance, the 3-phenyl-1,2,3-triazine-5-carboxylic acid scaffold is likely to play an increasingly important role in the discovery of new drugs and the development of more effective therapeutic strategies.

3-Phenyl-1,2,3-triazine-5-carboxylic acid (CAS No. 2092278-91-4) is a versatile compound with a wide range of potential applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features and ability to engage in multiple molecular interactions make it a promising candidate for the development of novel therapeutics and agrochemicals. As research in this area continues to advance, the 3-phenyl-1,2,3-triazine-5-carboxylic acid scaffold is likely to play an increasingly important role in the discovery of new drugs and the development of more effective therapeutic strategies.

3-Phenyl-1,2,3-triazine-5-carboxylic acid (CAS No. 2092278-91-4) is a versatile compound with a wide range of potential applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features and ability to engage in multiple molecular interactions make it a promising candidate for the development of novel therapeutics and agrochemicals. As research in this area continues to advance, the 3-phenyl-1,2,3-triazine-5-carboxylic acid scaffold is likely to play an increasingly important role in the discovery of new drugs and the development of more effective therapeutic strategies.

3-Phenyl-1,2,3-triazine-5-carboxylic acid (CAS No. 2092278-91-4) is a versatile compound with a wide range of potential applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features and ability to engage in multiple molecular interactions make it a promising candidate for the development of novel therapeutics and agrochemicals. As research in this area continues to advance, the 3-phenyl-1,2,3-triazine-5-carboxylic acid scaffold is likely to play an increasingly important role in the discovery of new drugs and the development of more effective therapeutic strategies.

3-Phenyl-1,2,3-triazine-5-carboxylic acid (CAS No. 2092278-91-4) is a versatile compound with a wide range of potential applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features and ability to engage in multiple molecular interactions make it a promising candidate for the development of novel therapeutics and agrochemicals. As research in this area continues to advance, the 3-phenyl-1,2,3-triazine-5-carboxylic acid scaffold is likely to play an increasingly important role in the discovery of new drugs and the development of more effective therapeutic strategies.

3-Phenyl-1,2,3-triazine-5-carboxylic acid (CAS No. 2092278-91-4) is a versatile compound with a wide range of potential applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features and ability to engage in multiple molecular interactions make it a promising candidate for the development of novel therapeutics and agrochemicals. As research in this area continues to advance, the 3-phenyl-1,2,3-triazine-5-carboxylic acid scaffold is likely to play an increasingly important role in the discovery of new drugs and the development of more effective therapeutic strategies.

3-Phenyl-1,2,3-triazine-5-carboxylic acid (CAS No. 2092278-91-4) is a versatile compound with a wide range of potential applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features and ability to engage in multiple molecular interactions make it a promising candidate for the development of novel therapeutics and agrochemicals. As research in this area continues to advance, the 3-phenyl-1,2,3-triazine-5-carboxylic acid scaffold is likely to play an increasingly important role in the discovery of new drugs and the development of more effective therapeutic strategies.

3-Phenyl-1,2,3-triazine-5-carboxylic acid (CAS No. 2092278-91-4) is a versatile compound with a wide range of potential applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features and ability to engage in multiple molecular interactions make it a promising candidate for the development of novel therapeutics and agrochemicals. As research in this area continues to advance, the 3-phenyl-1,2,3-triazine-5-carboxylic acid scaffold is likely to play an increasingly important role in the discovery of new drugs and the development of more effective therapeutic strategies.

3-Phenyl-1,2,3-triazine-5-carboxylic acid (CAS No. 2092278-91-4) is a versatile compound with a wide range of potential applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features and ability to engage in multiple molecular interactions make it a promising candidate for the development of novel ther, and the development of more effective therapeutic strategies.

It seems there might be a repetition or an incomplete sentence in your query. To clarify, the compound 3-phenyl-1,2,3-triazine-5-carboxylic acid is a heterocyclic compound containing a triazine ring with a phenyl group and a carboxylic acid group. It is often used in pharmaceutical and chemical research due to its potential biological activities, such as anti-inflammatory, antimicrobial, or antitumor properties. If you're asking about its applications, synthesis, properties, or biological activity, please clarify your question. For example: 1. What are the applications of 3-phenyl-1,2,3-triazine-5-carboxylic acid? 2. How is it synthesized? 3. What are its pharmacological properties? 4. Is it used in drug development? Let me know, and I’ll provide a detailed answer!